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Compound of Interest

1,4-Dimethylpiperidine-4-
Compound Name: ) )
carboxylic acid

Cat. No.: B070674

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dimethylpiperidine-4-carboxylic acid is a substituted piperidine derivative with potential
applications in medicinal chemistry and drug development. The piperidine scaffold is a common
motif in a wide range of biologically active compounds, particularly those targeting the central
nervous system. This technical guide provides a comprehensive literature review of 1,4-
dimethylpiperidine-4-carboxylic acid, including its synthesis, chemical properties, and
potential biological relevance, drawing upon data from closely related analogs where specific
information for the target compound is limited.

Synthesis and Chemical Properties

A definitive, detailed experimental protocol for the synthesis of 1,4-dimethylpiperidine-4-
carboxylic acid is not readily available in the public domain. However, a plausible synthetic
route can be extrapolated from established methods for structurally similar compounds, such
as 1-methylpiperidine-4-carboxylic acid. The most probable synthetic pathway involves a two-
step process starting from isonipecotic acid (piperidine-4-carboxylic acid).

Proposed Synthetic Pathway:
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A likely synthesis would begin with the Eschweiler-Clarke methylation of isonipecotic acid to
form 1-methylpiperidine-4-carboxylic acid. This intermediate would then undergo a-methylation
at the 4-position of the piperidine ring to yield the final product.
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@tep 1: N-Methylation (Eschweiler-Clarke Reaction?

Isonipecotic Acid

@dehyde, Form@

1-Methylpiperidine-4-carboxylic acid

4 )

Step 2: C4-Methylation

@Base (e.g., LDA) then Methyl lodide

1,4-Dimethylpiperidine-4-carboxylic acid
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 To cite this document: BenchChem. [In-Depth Technical Guide: 1,4-Dimethylpiperidine-4-
carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070674#1-4-dimethylpiperidine-4-carboxylic-acid-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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